Cas no 2680786-17-6 (benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate)

• Product Name: benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate
• CAS No: 2680786-17-6
• MF: C₁₇H₁₈BrNO₂S
• MW: 380.299322605133
• CID: 5627186
• PubChem ID: 165922648
• Update Time: 2025-06-10

benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301864
• benzyl N-{[1-(5-bromothiophen-2-yl)cyclobutyl]methyl}carbamate
• 2680786-17-6
• benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate

• Inchi： 1S/C17H18BrNO2S/c18-15-8-7-14(22-15)17(9-4-10-17)12-19-16(20)21-11-13-5-2-1-3-6-13/h1-3,5-8H,4,9-12H2,(H,19,20)
• InChI Key： QDYBUECLJSURRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(CNC(=O)OCC3C=CC=CC=3)CCC2)S1

Computed Properties

• Exact Mass: 379.02416g/mol
• Monoisotopic Mass: 379.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.6Ų

Additional information on benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate

Introduction to Benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate (CAS No. 2680786-17-6)

Benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate (CAS No. 2680786-17-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a 5-bromothiophen-2-yl-substituted cyclobutylmethyl group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing research.

The benzyl carbamate functionality is a common protective group in organic synthesis, often used to mask the reactivity of amino groups during multi-step syntheses. In the context of benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate, this group plays a crucial role in stabilizing the molecule and facilitating its use in various chemical reactions. The presence of the 5-bromothiophen-2-yl substituent adds further complexity to the molecule, influencing its electronic properties and biological activity.

Recent studies have highlighted the potential of benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer properties. The bromine atom in the thiophene ring is particularly noteworthy, as it can be used as a handle for further functionalization, allowing for the synthesis of derivatives with enhanced biological activities.

In terms of synthetic routes, benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate can be prepared through a series of well-defined steps. One common approach involves the reaction of 5-bromothiophene-2-carbaldehyde with cyclobutanone to form the corresponding cyclobutylmethyl alcohol, which is then converted into the amine using standard reductive amination conditions. The final step involves the formation of the carbamate by reacting the amine with benzyl chloroformate.

The physical and chemical properties of benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate have been extensively characterized. It is typically obtained as a white solid with a melting point ranging from 130 to 135°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its stability under various conditions has been studied, and it has been found to be stable at room temperature and under standard laboratory conditions.

From a biological perspective, benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate has shown promising activity in several assays. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and LOX. Additionally, preliminary data suggest that it may have selective cytotoxic effects on cancer cells, making it a potential lead compound for further drug development.

The potential applications of benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate extend beyond its direct therapeutic uses. Its unique structure makes it an attractive candidate for use as an intermediate in the synthesis of more complex molecules. For example, it can serve as a building block for constructing larger scaffolds with multiple functional groups, which can be tailored for specific biological targets.

In conclusion, benzyl N-{1-(5-bromothiophen-2-yl)cyclobutylmethyl}carbamate (CAS No. 2680786-17-6) represents an exciting addition to the arsenal of compounds available for medicinal chemistry and pharmaceutical research. Its distinctive structural features and promising biological activities make it a valuable target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to significant breakthroughs in drug discovery and development.